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Compound of Interest

Compound Name: SB-656104

Cat. No.: B1680842

These application notes provide a detailed overview of the use of SB-656104, a selective 5-
HT7 receptor antagonist, in a guinea pig model of hypothermia. The protocols and data
presented are intended for researchers, scientists, and drug development professionals
investigating the pharmacological effects of this compound on thermoregulation.

Introduction

SB-656104 is a potent and selective antagonist of the 5-hydroxytryptamine receptor 7 (5-HT7).
The 5-HT7 receptor is implicated in various physiological processes, including the regulation of
body temperature. In guinea pigs, the administration of the 5-HT receptor agonist 5-
carboxamidotryptamine (5-CT) induces a significant hypothermic effect. This response serves
as a valuable in vivo pharmacodynamic model to evaluate the efficacy and potency of 5-HT7
receptor antagonists like SB-656104.[1][2] This document outlines the experimental protocol for
inducing hypothermia with 5-CT and assessing the reversal of this effect by SB-656104.

Mechanism of Action

SB-656104 exerts its effects by competitively antagonizing the 5-HT7 receptor.[2] In the
described hypothermia model, 5-CT activates 5-HT7 receptors, leading to a decrease in core
body temperature. By blocking this interaction, SB-656104 can prevent or reverse the induced
hypothermia. This antagonist has demonstrated high affinity for both human and rat 5-HT7
receptors and has been shown to competitively antagonize the 5-CT-induced accumulation of
cyclic AMP in vitro.[2]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1680842?utm_src=pdf-interest
https://www.benchchem.com/product/b1680842?utm_src=pdf-body
https://www.benchchem.com/product/b1680842?utm_src=pdf-body
https://www.benchchem.com/product/b1680842?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1573887/
https://pubmed.ncbi.nlm.nih.gov/12812993/
https://www.benchchem.com/product/b1680842?utm_src=pdf-body
https://www.benchchem.com/product/b1680842?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12812993/
https://www.benchchem.com/product/b1680842?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12812993/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Signaling Pathway

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

AQO

Cellular Environment

SB-656104 (Antagonist)

Activates

Blocks

y

Cell Membrvane

S5-HT7 Recepto>

Stimulates

Intracellula

r Signaling

Adenylate Cyclase

Activates

Protein Kinase A

Physiological Response
(e.g., Hypothermia)

Start Measure Baseline Administer SB-656104
Rectal Temperature or Vehicle (i.p.)

60 min N , (Administer 5-CT

(0.3 mgl/kg, i.p.)

Measure Temperature at
55, 85, 115 min

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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